Cas no 1878-18-8 (2-Methyl-1-butanethiol)

2-Methyl-1-butanethiol Properties

Names and Identifiers

• 2-Methyl-1-butanethiol
• 2-Methylbutyl mercaptan
• 2-Methyl-1-butanethiolneat
• 2-Methylbutan-1-thiol
• 2-methylbutane-1-thiol
• CH3CH2CH(CH3)CH2SH
• 1-Mercapto-2-methylbutane
• FEMA 3303
• T-AMYLMERCAPTAN
• 2-METHYLBUTANETHIOL
• 2-methyl-1-butanethio
• 2-methyl-butane-1-thiol
• 1-Butanethiol, 2-methyl-
• 2-METHYL-1-BUTANETHIOL 95+%
• 2-METHYL-1-BUTANETHIOL FEMA NO.--------
• 2-Methyl-1-butanethiol, 95% 25GR
• 2-Methylbutyl Mercaptan
• +Expand

• MDL： MFCD00004883
• InChIKey： WGQKBCSACFQGQY-UHFFFAOYSA-N
• Inchi： 1S/C5H12S/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3
• SMILES： CCC(C)CS

Computed Properties

• Exact Mass: 104.06606
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.065971
• Heavy Atom Count: 6
• Complexity: 27.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 1.96230
• PSA: 0
• Refractive Index: 1.4455-1.4475
• Boiling Point: 119°C(lit.)
• Melting Point: -109.95°C (estimate)
• Vapor Pressure: 41.4 mm Hg ( 37.7 °C)
• Flash Point: 19 ºC
• FEMA: 3303
• Color/Form: liquid
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Density: 0.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether